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Compound of Interest

Compound Name: 2-Bromo-1-(thiazol-2-yl)ethanone

Cat. No.: B1273724

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 2-
Bromo-1-(thiazol-2-yl)ethanone, a compound commonly used in pharmaceutical research
and development. Adherence to these procedures is critical to ensure personnel safety and
environmental compliance.

Immediate Safety and Handling Precautions

2-Bromo-1-(thiazol-2-yl)ethanone is a hazardous substance.[1][2] Before handling, it is
imperative to be familiar with its associated hazards. This compound is harmful if swallowed,
causes severe skin burns and eye damage, and can cause chemical burns to the respiratory
tract.[1][2] Always handle this chemical in a well-ventilated area or fume hood, wearing
appropriate personal protective equipment (PPE).

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: If not handled in a fume hood, a NIOSH-approved respirator is
necessary.
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Summary of Physical and Chemical Properties

A clear understanding of the chemical's properties is essential for its safe handling and

disposal.
Property Value
CAS Number 3292-77-1
Molecular Formula C5H4BrNOS
Appearance Solid
Purity >95%
Storage Temperature 2-8°C in an inert atmosphere

Step-by-Step Disposal Procedure

The proper disposal of 2-Bromo-1-(thiazol-2-yl)ethanone must be carried out in accordance
with all applicable federal, state, and local regulations. The primary method of disposal is
through an approved hazardous waste disposal plant.[2][3]

1. Waste Collection and Segregation:

e Collect waste 2-Bromo-1-(thiazol-2-yl)ethanone and any contaminated materials (e.g.,
weighing paper, gloves, pipette tips) in a dedicated, properly labeled, and sealed hazardous
waste container.

e The container must be clearly labeled with the chemical name, "Hazardous Waste," and any
other required hazard warnings.

2. Spill Management:

 In the event of a spill, immediately evacuate the area.

e Wearing full PPE, contain the spill using an inert absorbent material (e.g., vermiculite, dry
sand).

o Carefully sweep or vacuum the absorbed material and place it into a designated hazardous
waste container.[1]

e Clean the spill area thoroughly with a suitable solvent, and collect the cleaning materials as
hazardous waste.
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. Container Decontamination:

Empty containers that held 2-Bromo-1-(thiazol-2-yl)ethanone must be triple-rinsed with a
suitable solvent (e.g., acetone, ethanol).

The rinsate from the container cleaning must be collected and disposed of as hazardous
waste.

After triple-rinsing, the container can be punctured to prevent reuse and disposed of
according to institutional guidelines, which may include recycling or landfill disposal.[4]

. Final Disposal:

Arrange for the collection of the hazardous waste container by a licensed chemical waste
disposal company.

The approved disposal methods include controlled incineration with flue gas scrubbing or
disposal in a licensed chemical destruction plant.[4]

Do not discharge 2-Bromo-1-(thiazol-2-yl)ethanone or its contaminated waste into sewer
systems or waterways.[3][4]

Disposal Workflow
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Caption: Disposal workflow for 2-Bromo-1-(thiazol-2-yl)ethanone.

Disclaimer: This information is intended as a guide and is based on generally available safety

data. Always consult your institution's specific safety protocols and the manufacturer's Safety
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Data Sheet (SDS) before handling and disposing of any chemical. Regulations for chemical
disposal can vary by location.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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